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Compound of Interest

Compound Name: 2,3-Dibromopropanal

Cat. No.: B1202901

Disclaimer: Specific safety and handling data for 2,3-Dibromopropanal is limited. The
following guidance is based on a conservative approach, combining safety data from
structurally similar compounds, such as 2,3-Dibromo-1-propanol and 2,3-Dibromopropene, with
general safety principles for handling hazardous and reactive aldehydes. It is imperative that
researchers, scientists, and drug development professionals treat 2,3-Dibromopropanal as a
hazardous substance and conduct a thorough risk assessment before use.

Immediate Safety and Hazard Information

Due to the presence of two bromine atoms and a reactive aldehyde functional group, 2,3-
Dibromopropanal should be presumed to be toxic, corrosive, and a lachrymator (a substance
that causes tearing). Aldehydes are known to be potent electrophiles that can react with cellular
components, and halogenated compounds can have a range of toxic effects.[1]

Potential Hazards Include:

e Severe irritation to the skin, eyes, mucous membranes, and upper respiratory tract.[2]
» Potential for causing skin and respiratory sensitization.[3]

» Harmful if swallowed, inhaled, or in contact with skin.

e Possible carcinogenicity and reproductive toxicity, as seen with related compounds like 2,3-
dibromo-1-propanol.[4]
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o Generation of irritating and highly toxic gases, such as hydrogen bromide, upon thermal

decomposition or combustion.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when handling 2,3-Dibromopropanal. The following

table outlines the recommended PPE based on general guidelines for hazardous aldehydes

and related brominated compounds.[1][5][6]

Body Part

Recommended Protection

Specifications

Respiratory

Air-purifying respirator

NIOSH-approved with organic
vapor/acid gas cartridges.[1][2]
Disposable masks are not

sufficient.[1]

Chemical safety goggles and a

Must be splash-proof and
conform to OSHA 29 CFR

Eyes/Face )
full-face shield 1910.133 or European
Standard EN166.[1][5]
Butyl rubber or nitrile gloves
) ) ) are recommended.[1] Latex
Double-gloving with chemical- )
Hands ) gloves are not suitable.[1]
resistant gloves
Ensure long cuffs to protect
forearms.[6]
Bod Flame-retardant lab coat or To be worn over long-sleeved
ody : : .
chemical-resistant apron clothing.[6][7]
Closed-toe, chemical-resistant ) ]
Feet To protect against spills.[6]

shoes

Operational Plan

All handling of 2,3-Dibromopropanal must be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[3]

Pre-Handling Checklist:
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e Ensure the chemical fume hood is functioning correctly.

« Verify that an eyewash station and safety shower are readily accessible and unobstructed.[5]
o Assemble all necessary equipment and reagents before starting.

o Don the appropriate PPE as outlined in the table above.

o Have spill cleanup materials (e.g., inert absorbent material like vermiculite or sand) readily
available.[5]

Step-by-Step Handling Procedure:

o Carefully uncap the 2,3-Dibromopropanal container within the fume hood.

o Use a calibrated pipette or syringe to transfer the required amount of the chemical.
o Perform all reactions and manipulations within the fume hood.

o Keep the container tightly sealed when not in use.[5]

» Avoid contact with incompatible materials such as strong acids, strong bases, and oxidizing
agents.[8]

Post-Handling Decontamination:

o Decontaminate all surfaces that may have come into contact with 2,3-Dibromopropanal
using a suitable cleaning agent.

e Thoroughly wash hands and any exposed skin with soap and water after removing PPE.[1]
» Remove and dispose of gloves and any other disposable PPE as hazardous waste.
o Clean reusable PPE according to the manufacturer's instructions.

Disposal Plan

All waste containing 2,3-Dibromopropanal must be treated as hazardous waste.
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Waste Collection:

o Collect all liquid and solid waste containing 2,3-Dibromopropanal in a designated, labeled,
and sealed hazardous waste container.

« Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

Disposal Procedure:

Consult your institution's EHS office for specific guidelines on the disposal of halogenated
organic compounds.

o Waste must be disposed of through a licensed hazardous waste management company.[9]
e Do not pour 2,3-Dibromopropanal down the drain or dispose of it in general trash.[10]

» Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as
hazardous waste. The empty container should then be disposed of according to institutional
guidelines.[5]

Quantitative Data for 2,3-Dibromopropanal and
Related Compounds
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2,3- 2,3-Dibromo-1- 2,3-
Property . .
Dibromopropanal propanol Dibromopropene
Molecular Formula C3HaBr20 C3HeBr20[4] CsHaBr2
Molecular Weight 215.87 g/mol [11] 217.89 g/mol [4] 199.89 g/mol

N , _ 219 °C (426 °F) at
Boiling Point Not available 140-143 °C
760 mmHg[2][4]

_ . >113 °C (>235 °F)[2]
Flash Point Not available ) 81 °C (177.8 °F)[5]

_ _ 2.12 g/cm3 at 20 °C
Density Not available 1.99 g/cm3
(68 °F)[2][4]

. _ 50 to 100 mg/mL at 20 _
Water Solubility Not available °C (68 *F)[2][4] Not available

Logical Workflow for Handling 2,3-Dibromopropanal
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Caption: A conservative workflow for the safe handling of 2,3-Dibromopropanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1202901?utm_src=pdf-custom-synthesis
https://homework.study.com/explanation/what-special-precautions-should-be-followed-to-ensure-the-safe-use-of-aldehydes-by-healthcare-professionals.html
https://cameochemicals.noaa.gov/chemical/20127
https://www.osha.gov/sites/default/files/publications/glutaraldehyde.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2%2C3-Dibromo-1-propanol
https://pim-resources.coleparmer.com/sds/05940.pdf
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://www.sigmaaldrich.com/US/en/sds/Aldrich/372404
https://www.fishersci.com/store/msds?partNumber=AC147742500&productDescription=2%2C3-DIBROMOPROPENE%2C+TECH+250ML&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/29143.pdf
https://aksci.com/sds/H282_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2_3-Dibromopropanal
https://www.benchchem.com/product/b1202901#personal-protective-equipment-for-handling-2-3-dibromopropanal
https://www.benchchem.com/product/b1202901#personal-protective-equipment-for-handling-2-3-dibromopropanal
https://www.benchchem.com/product/b1202901#personal-protective-equipment-for-handling-2-3-dibromopropanal
https://www.benchchem.com/product/b1202901#personal-protective-equipment-for-handling-2-3-dibromopropanal
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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